Cas no 2228903-92-0 (tert-butyl N-[1-(2-chloropyridin-3-yl)-2-oxoethyl]carbamate)

• Product Name: tert-butyl N-[1-(2-chloropyridin-3-yl)-2-oxoethyl]carbamate
• CAS No: 2228903-92-0
• MF: C₁₂H₁₅ClN₂O₃
• MW: 270.712102174759
• CID: 6448615
• PubChem ID: 165779946
• Update Time: 2025-05-20

tert-butyl N-[1-(2-chloropyridin-3-yl)-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(2-chloropyridin-3-yl)-2-oxoethyl]carbamate
• EN300-1872023
• 2228903-92-0

• Inchi： 1S/C12H15ClN2O3/c1-12(2,3)18-11(17)15-9(7-16)8-5-4-6-14-10(8)13/h4-7,9H,1-3H3,(H,15,17)
• InChI Key： UOKQFZIHXYDCBW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.0771200g/mol
• Monoisotopic Mass: 270.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-[1-(2-chloropyridin-3-yl)-2-oxoethyl]carbamate

Introduction to Tert-butyl N-[1-(2-chloropyridin-3-yl)-2-oxoethyl]carbamate (CAS No. 2228903-92-0)

Tert-butyl N-[1-(2-chloropyridin-3-yl)-2-oxoethyl]carbamate, a compound with the chemical identifier CAS No. 2228903-92-0, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates a tert-butyl group, a 2-chloropyridine moiety, and an ethylidene carbonate segment, each contributing to its unique chemical properties and biological interactions.

The tert-butyl group, characterized by its bulky alkyl structure, enhances the lipophilicity of the compound, making it more soluble in organic solvents and potentially improving its membrane permeability. This property is particularly advantageous in drug design, as it can facilitate the compound's ability to cross biological membranes and reach target sites within the body. The presence of the 2-chloropyridine ring introduces a polar region into the molecule, which can interact with various biological targets through hydrogen bonding or electrostatic interactions. This dual nature of lipophilicity and polarity makes Tert-butyl N-[1-(2-chloropyridin-3-yl)-2-oxoethyl]carbamate a versatile candidate for further investigation in medicinal chemistry.

Recent research in the field of carbamate-based compounds has highlighted their potential as pharmacological agents. Carbamates are known for their ability to act as enzyme inhibitors, receptor modulators, and neurotransmitter antagonists. The specific arrangement of atoms in Tert-butyl N-[1-(2-chloropyridin-3-yl)-2-oxoethyl]carbamate suggests that it may interact with enzymes or receptors in a manner that could modulate biological pathways relevant to various diseases. For instance, studies have shown that carbamates can inhibit the activity of certain hydrolases by forming covalent bonds with active site residues, thereby blocking enzymatic activity.

In addition to their enzymatic interactions, carbamates have also been explored for their potential as scaffold molecules in drug discovery. The structural flexibility of carbamates allows for modifications at multiple positions, enabling chemists to fine-tune their properties for specific applications. The tert-butyl group in Tert-butyl N-[1-(2-chloropyridin-3-yl)-2-oxoethyl]carbamate provides a handle for further derivatization, allowing researchers to explore analogs with enhanced potency or selectivity. This adaptability makes this compound a valuable tool in the development of novel therapeutic agents.

One area where carbamate-based compounds have shown significant promise is in the treatment of neurological disorders. The ability of carbamates to interact with neurotransmitter receptors has led to their investigation as potential treatments for conditions such as epilepsy, Alzheimer's disease, and Parkinson's disease. The 2-chloropyridine moiety in Tert-butyl N-[1-(2-chloropyridin-3-yl)-2-oxoethyl]carbamate may specifically interact with certain neurotransmitter receptors or transporters, potentially leading to effects that could ameliorate symptoms associated with these disorders.

Another promising application of this compound is in the field of antiviral therapy. Recent advances in medicinal chemistry have demonstrated that carbamates can inhibit viral enzymes or interfere with viral replication mechanisms. The structural features of Tert-butyl N-[1-(2-chloropyridin-3-yl)-2-oxoethyl]carbamate suggest that it may be able to disrupt viral life cycles by targeting essential viral proteins or enzymes. This capability is particularly relevant in the context of emerging viral threats, where rapid development of antiviral agents is crucial.

The synthesis of Tert-butyl N-[1-(2-chloropyridin-3-yl)-2-oxoethyl]carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in its synthesis include condensation reactions between appropriate precursors followed by functional group transformations such as chlorination and esterification. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce the 2-chloropyridine moiety into the molecular framework.

Quality control and analytical characterization are essential aspects of working with this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm the identity and purity of Tert-butyl N-[1-(2-chloropyridin-3-yl)-2-oxoethyl]carbamate. These analytical methods provide detailed information about the molecular structure and chemical properties of the compound, ensuring that it meets the required standards for further research or commercial applications.

In conclusion, Tert-butyl N-[1-(2-chloropyridin-3-yl)-2-oxoethyl]carbamate (CAS No. 2228903-92-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a promising candidate for further exploration in drug discovery, particularly for applications related to neurological disorders and antiviral therapy. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.